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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Iridium-
192 (¹⁹²Ir) sources. The following information is designed to help you identify and resolve

common issues encountered during source calibration experiments.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of calibrating an ¹⁹²Ir source?

A1: Calibrating an ¹⁹²Ir source is a critical quality assurance step to ensure the accurate

delivery of radiation dose in experimental and clinical applications.[1][2] The manufacturer

provides a calibration certificate stating the source strength, but an independent verification is

essential due to potential discrepancies.[3][4] Regulatory bodies and medical physics societies

recommend an independent measurement of the air kerma strength before clinical use.[1][5]

An error in the source strength value will systematically affect all subsequent dose calculations.

[3]

Q2: What are the common methods for ¹⁹²Ir source calibration?

A2: The most common methods for ¹⁹²Ir source calibration are:

Well-Type Ionization Chamber: This is a relatively simple and quick method recommended

by the American Association of Physicists in Medicine (AAPM).[1][3] The source is placed in

a re-entrant chamber, and the ionization current is measured.
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In-Air Measurement (Jig Method): This method involves measuring the air kerma rate at

multiple distances from the source in a scatter-free environment using a Farmer-type

ionization chamber.[1][3][4][6] It is considered a direct measurement of the desired quantity.

[3]

Solid Phantom Measurement: This method utilizes solid phantoms (like water or PMMA) and

offers high reproducibility and accuracy.[1][3] It has the advantage of not requiring a scatter-

free environment.[3]

Q3: How often should an ¹⁹²Ir source be calibrated?

A3: Due to its relatively short half-life of approximately 74 days, ¹⁹²Ir sources are typically

exchanged every 3 to 4 months.[3] An in-house calibration of each new source is necessary

before it is used for any application.[3]

Q4: What is Reference Air Kerma Rate (RAKR) and Air Kerma Strength (Sₖ)?

A4: The Reference Air Kerma Rate (RAKR) is the kerma rate to air, in air, at a reference

distance of 1 meter, corrected for air attenuation and scattering.[1] Air Kerma Strength (Sₖ), as

defined by the AAPM Task Group 43 (TG-43), is the air-kerma rate in a vacuum at a specified

distance, multiplied by the square of that distance.[7] These quantities are used to specify the

strength of a brachytherapy source.[6][7]

Q5: What are the acceptable tolerance levels for calibration discrepancies?

A5: The deviation between the user's measured RAKR and the manufacturer's certified value

should ideally be within ±2.5% to ±3%.[8] Some studies have shown that deviations are often

well within this range.[8] However, manufacturer certificates can have an uncertainty of up to

±5%.[1][4]

Troubleshooting Guide
Problem: My measured Reference Air Kerma Rate (RAKR) is significantly different from the

manufacturer's certificate.

A significant deviation between your measured RAKR and the value on the manufacturer's

certificate can be caused by a variety of factors. Follow this troubleshooting guide to identify
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the potential source of the error.

Step 1: Verify Environmental and Electrometer Stability
Question: Are the environmental conditions stable and is the electrometer functioning

correctly?

Action:

Temperature and Pressure: For vented ionization chambers, ensure that you have accurately

measured the ambient temperature and pressure and applied the appropriate correction

factor (PT,P).[6][9] Hermetically sealed chambers, like some well-type chambers, do not

require this correction.[2]

Electrometer Leakage: Check the electrometer leakage current. It should be less than 0.1%

of the expected signal.[10] If it is higher, the leakage should be subtracted from the

measured signal.[10]

System Stability: Allow the electrometer and chamber system to stabilize for at least 10

minutes after applying the bias voltage before taking measurements.[10]

Step 2: Check Source and Chamber Positioning
Question: Is the source and ionization chamber positioning accurate and reproducible?

Action:

Well-Type Chamber:

"Sweet Spot": Ensure the source is positioned at the point of maximum sensitivity (the

"sweet spot") within the well chamber.[9][11] This can be determined by moving the source

in small increments and finding the position of maximum reading.[11]

Source Holder: Use the correct source holder (insert) for your specific ¹⁹²Ir source model

to ensure reproducible positioning.[12]

In-Air Measurement:
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Distance Measurement: The accuracy of the source-to-chamber distance is critical. An

uncertainty in the source position within the applicator can lead to significant errors.[1] Use

a calibration jig to ensure accurate and reproducible positioning.[1][3]

Alignment: The center of the chamber should be aligned with the center of the source.

Step 3: Review Correction Factors
Question: Have all the necessary correction factors been applied correctly?

Action:

Ion Recombination (P_ion): This correction is necessary, especially for high dose rate

sources, to account for the incomplete collection of charge due to ion recombination.[6]

Beam Quality Correction Factor (k_Q): This factor accounts for the difference in the energy

spectrum between the calibration beam (e.g., ⁶⁰Co) and the ¹⁹²Ir spectrum.[1][4]

Wall Correction Factor (A_wall): This corrects for the attenuation and scatter in the chamber

wall.[13]

Room Scatter: For in-air measurements, ensure that the contribution from room scatter is

minimized by maintaining a sufficient distance from scattering surfaces or apply a room

scatter correction factor.[3][4] Placing the chamber close to a wall can overestimate the

current.[11]

Step 4: Evaluate Chamber Calibration
Question: Is the ionization chamber calibration factor correct and current?

Action:

Calibration Certificate: Verify that you are using the correct air kerma strength calibration

factor (Nₖ) from the chamber's calibration certificate provided by an Accredited Dosimetry

Calibration Laboratory (ADCL).[1][14]

Recalibration Frequency: The AAPM recommends that well-type ionization chambers be

recalibrated every two years.[14]
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Traceability: Ensure your chamber's calibration is traceable to a primary standards laboratory

like the National Institute of Standards and Technology (NIST).[14][15]
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Troubleshooting workflow for RAKR discrepancies.
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Quantitative Data Summary
The following tables provide a summary of key quantitative data relevant to ¹⁹²Ir source

calibration.

Table 1: Typical Deviations in RAKR Measurements

Calibration Method
Mean Percentage Variation
from Manufacturer's Value

Reference

Well-Type Chamber 0.21% [1][16]

In-Air Measurement -0.94% [1][16]

Cylindrical Phantom -0.62% [1][16]

Slab Phantom 0.58% [1][16]

Table 2: Common Correction Factors in ¹⁹²Ir Calibration

Correction Factor Description Typical Value Reference

PT,P
Temperature and

Pressure
Varies with conditions [6]

Pion Ion Recombination Close to 1.0 [6]

kQ Beam Quality
~1.0 for modern

thimble chambers
[1][4]

kAK ⁶⁰Co Build-up Cap ~1.005 [1]

Awall
Chamber Wall

Attenuation/Scatter

Chamber specific

(~0.985 - 0.997)
[13]

Experimental Protocols
Protocol 1: Calibration using a Well-Type Ionization
Chamber
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This protocol outlines the general steps for calibrating an ¹⁹²Ir source using a well-type

ionization chamber.

Materials:

¹⁹²Ir HDR afterloading unit

Calibrated well-type ionization chamber with a valid ADCL certificate

Electrometer

Appropriate source holder/insert for the ¹⁹²Ir source

Thermometer and barometer (for vented chambers)

Procedure:

System Setup:

Connect the well-type chamber to the electrometer.

Apply the recommended bias voltage and allow the system to stabilize for at least 10

minutes.[10]

Leakage Test: Measure the leakage current of the system. It should be negligible compared

to the expected signal.[10]

Environmental Correction (if applicable): For vented chambers, measure the temperature

and pressure and calculate the correction factor PT,P.[6][9]

Source Positioning:

Insert the appropriate source holder into the well chamber.

Program the afterloader to position the ¹⁹²Ir source at various positions within the chamber

to determine the position of maximum response (the "sweet spot").[11]
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Set the afterloader to position the source at this "sweet spot" for all subsequent

measurements.

Measurement:

Program the afterloader to deliver the source to the measurement position for a fixed time

interval.

Record the charge or current reading from the electrometer.

Repeat the measurement at least three times to ensure reproducibility.

Calculation of RAKR:

Calculate the average measured current (I_meas).

Apply all necessary correction factors (e.g., PT,P, P_ion).

Use the following formula to determine the RAKR: RAKR = I_corrected * Nₖ where Nₖ is

the air kerma strength calibration factor from the chamber's certificate.[1]

Experimental Workflow for Well-Chamber Calibration
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Workflow for ¹⁹²Ir calibration using a well-type chamber.
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Protocol 2: Calibration using In-Air Measurement
This protocol describes the in-air calibration method for an ¹⁹²Ir source.

Materials:

¹⁹²Ir HDR afterloading unit

Calibrated Farmer-type ionization chamber with build-up cap and a valid ADCL certificate

Electrometer

Calibration jig for precise positioning

Thermometer and barometer

Procedure:

System Setup:

Set up the calibration jig in a room with minimal scatter. Maintain a distance of at least 1

meter from walls and other scattering objects.[3]

Mount the Farmer-type chamber and the afterloader catheter guide on the jig at a defined

distance (e.g., 10-25 cm).

Connect the chamber to the electrometer, apply bias voltage, and allow for stabilization.

Leakage and Environmental Corrections: Perform leakage tests and record temperature and

pressure for correction calculations.

Measurement:

Program the afterloader to position the ¹⁹²Ir source at the defined measurement point for a

fixed time.

Record the electrometer reading.
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Repeat measurements at multiple source-to-chamber distances to account for positioning

uncertainties and determine the room scatter correction.[4][13]

Calculation of RAKR:

For each distance, correct the measured charge for environmental factors, ion

recombination, etc.

Apply the inverse square law to correct the air kerma rate to the reference distance of 1

meter.

Apply all other necessary correction factors (k_Q, A_wall, scatter correction, etc.).

Calculate the final RAKR value.

Logical Relationship of Error Sources
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Logical relationship of potential error sources in ¹⁹²Ir calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calibration of 192Ir high dose rate brachytherapy source using different calibration
procedures - PMC [pmc.ncbi.nlm.nih.gov]

2. journals.viamedica.pl [journals.viamedica.pl]

3. radiationdosimetry.org [radiationdosimetry.org]

4. researchgate.net [researchgate.net]

5. Dosimetric verification of source strength for HDR afterloading units with Ir-192 and Co-60
photon sources: Comparison of three different international protocols - PMC
[pmc.ncbi.nlm.nih.gov]

6. scispace.com [scispace.com]

7. oncologymedicalphysics.com [oncologymedicalphysics.com]

8. researchgate.net [researchgate.net]

9. m.youtube.com [m.youtube.com]

10. static.standardimaging.com [static.standardimaging.com]

11. Dosimetric evaluation of newly developed well-type ionization chamber for use in the
calibration of brachytherapy sources - PMC [pmc.ncbi.nlm.nih.gov]

12. iptek.its.ac.id [iptek.its.ac.id]

13. ijrr.com [ijrr.com]

14. static.standardimaging.com [static.standardimaging.com]

15. aapm.org [aapm.org]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Iridium-192 Source Calibration: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214195#troubleshooting-iridium-192-source-
calibration-errors]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.benchchem.com/product/b1214195?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059024/
https://journals.viamedica.pl/rpor/article/download/73526/53616
http://radiationdosimetry.org/files/documents/0000024/82-ncs-rapport-7-calibration-125ir-hdr-sources.pdf
https://www.researchgate.net/publication/5847570_In_-_Air_calibration_of_an_HDR_192Ir_brachytherapy_source_using_therapy_ion_chambers
https://pmc.ncbi.nlm.nih.gov/articles/PMC3532746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3532746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3532746/
https://scispace.com/pdf/comparison-qa-methods-of-brachytherapy-using-well-ionization-10od3rcws6.pdf
https://oncologymedicalphysics.com/brachytherapy-dosimetry/
https://www.researchgate.net/publication/317261435_High_dose_rate_192_Ir_source_calibration_A_single_institution_experience
https://m.youtube.com/watch?v=SDLzBbhhP40
https://static.standardimaging.com/referenced-manuals/80289-21-IVB-1000_MNL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5228046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5228046/
https://iptek.its.ac.id/index.php/jfa/article/download/16%282%2907/pdf_29
https://ijrr.com/browse.php?a_id=1062&slc_lang=en&sid=1&ftxt=1&fpdf_version=17
https://static.standardimaging.com/publications/Smith2020-On-the-stability-of-well-type-ionization-chamber-source-strength-calibration-coefficients.pdf
https://www.aapm.org/meetings/2014am/reviewcourses/documents/t07williamsonbrachydosim_qa.pdf
https://www.researchgate.net/publication/8182798_Determination_of_the_reference_air_kerma_rate_for_Ir192_brachytherapy_sources_and_the_related_uncertainty
https://www.benchchem.com/product/b1214195#troubleshooting-iridium-192-source-calibration-errors
https://www.benchchem.com/product/b1214195#troubleshooting-iridium-192-source-calibration-errors
https://www.benchchem.com/product/b1214195#troubleshooting-iridium-192-source-calibration-errors
https://www.benchchem.com/product/b1214195#troubleshooting-iridium-192-source-calibration-errors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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